Direct arene trifluoromethylation enabled by promiscuous activity of fungal laccase†
Organic & Biomolecular Chemistry Pub Date: 2023-11-01 DOI: 10.1039/D3OB01779F
Abstract
Laccase from Trametes versicolor was found to oxidize non-phenolic arenes and enable the trifluoromethylation of arenes in the presence of in situ generated CF3 radicals at a catalyst loading as low as 0.0034%. The biocatalytic trifluoromethylation proceeded under mild conditions and could increase the yield by up to 12 fold, compared to the control.
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